Cas no 28740-94-5 (Pyrrolo[3,2,1-jk][1,4]benzodiazepine,1,2,3,4-tetrahydro-2-methyl-)

• Product Name: Pyrrolo[3,2,1-jk][1,4]benzodiazepine,1,2,3,4-tetrahydro-2-methyl-
• CAS No: 28740-94-5
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 257448
• PubChem ID: 206828
• Update Time: 2025-04-19

Pyrrolo[3,2,1-jk][1,4]benzodiazepine,1,2,3,4-tetrahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,2,1-jk][1,4]benzodiazepine,1,2,3,4-tetrahydro-2-methyl-
• 2-methyl-1,2,3,4-tetrahydro-[1,4]diazepino[6,7,1-hi]indole
• 2-Methyl-1,2,3,4-tetrahydropyrrolo(3,2,1-jk)(1,4)benzodiazepine
• SCHEMBL13056759
• DTXSID00182916
• Pyrrolo(3,2,1-jk)(1,4)benzodiazepine, 1,2,3,4-tetrahydro-2-methyl-
• 28740-94-5
• Pyrrolo(3,2,1-jk)(1,4)benzodiazepine, 2-methyl-1,2,3,4-tetrahydro-
• BRN 0958578

• Inchi： 1S/C12H14N2/c1-13-7-8-14-6-5-10-3-2-4-11(9-13)12(10)14/h2-6H,7-9H2,1H3
• InChI Key： RNLBGSRXADARRS-UHFFFAOYSA-N
• SMILES： N12C=CC3=CC=CC(CN(C)CC1)=C23

Computed Properties

• Exact Mass: 186.11582
• Monoisotopic Mass: 186.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 8.2Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 329.8°C at 760 mmHg
• Flash Point: 153.2°C
• Refractive Index: 1.639
• PSA: 16.96